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Compound of Interest

Compound Name: PCS1055 dihydrochloride

Cat. No.: B609861 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

PCS1055 dihydrochloride, catering to researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe handling and

mitigate environmental impact.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for PCS1055 dihydrochloride was not

available at the time of this writing. The following procedures are based on available safety

data for this compound and general best practices for the disposal of hazardous research

chemicals. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Chemical and Safety Data Summary
For quick reference, the table below summarizes the key quantitative data available for

PCS1055 dihydrochloride.
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Property Value Source

Molecular Formula C₂₇H₃₂N₄ · 2HCl Sigma-Aldrich[1]

Molecular Weight 485.49 g/mol Sigma-Aldrich[1]

Hazard Codes
H413: May cause long lasting

harmful effects to aquatic life
Sigma-Aldrich[1], PubChem[2]

Precautionary Codes

P273: Avoid release to the

environment.P501: Dispose of

contents/container in

accordance with local

regulations.

Sigma-Aldrich[1]

Hazard Classifications Aquatic Chronic 4 Sigma-Aldrich[1]

Storage Temperature 2-8°C Sigma-Aldrich[3]

Solubility H₂O: 5 mg/mL (warmed) Sigma-Aldrich[1]

Experimental Protocols: Proper Disposal
Methodology
The primary hazard associated with PCS1055 dihydrochloride is its potential for long-lasting

harmful effects on aquatic life[1][2]. Therefore, the disposal procedure must prioritize

preventing its release into the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling PCS1055 dihydrochloride for disposal, ensure you are wearing appropriate

PPE. Based on general laboratory safety protocols for handling chemical powders and

solutions, this should include:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://pubchem.ncbi.nlm.nih.gov/compound/10894911
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://www.forlabs.co.uk/Products/3575453
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://www.benchchem.com/product/b609861?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1848
https://pubchem.ncbi.nlm.nih.gov/compound/10894911
https://www.benchchem.com/product/b609861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

may be necessary.

Step 2: Waste Collection

Solid Waste:

Carefully sweep up any solid PCS1055 dihydrochloride, avoiding dust generation.

Place the solid waste into a clearly labeled, sealed container. The label should include the

chemical name ("PCS1055 dihydrochloride") and the relevant hazard warning

("Hazardous to the Aquatic Environment").

Liquid Waste (Solutions):

Do not pour solutions containing PCS1055 dihydrochloride down the drain.

Collect all aqueous and organic solutions containing this compound in a designated,

sealed, and clearly labeled hazardous waste container. The label should specify the

chemical name, concentration, and solvent.

Contaminated Materials:

Any materials that have come into contact with PCS1055 dihydrochloride, such as

pipette tips, weigh boats, and contaminated gloves or paper towels, should be considered

hazardous waste.

Place these items in a sealed bag or container that is clearly labeled for hazardous waste

disposal.

Step 3: Container Decontamination

Empty containers of PCS1055 dihydrochloride must be properly decontaminated before

disposal or recycling.

Triple Rinse:
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Rinse the empty container with a suitable solvent (e.g., water, if the subsequent waste

stream is aqueous) at least three times.

Collect the rinsate as hazardous liquid waste. Do not dispose of the rinsate down the

drain.

Container Disposal:

After triple rinsing, the container can be disposed of according to your institution's

guidelines for decontaminated chemical containers. In some cases, this may allow for

recycling.

Step 4: Storage of Waste

Store all waste containers containing PCS1055 dihydrochloride in a designated hazardous

waste accumulation area.

Ensure the storage area is secure and away from drains and sources of water.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Provide the waste manifest with all necessary information about the chemical.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

PCS1055 dihydrochloride.
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Start: Handling PCS1055 Dihydrochloride
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Caption: Disposal workflow for PCS1055 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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